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Compound of Interest

Compound Name: 3,5-Dichloro-2,4,6-trifluoropyridine

Cat. No.: B155018 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 3,5-Dichloro-2,4,6-
trifluoropyridine

This technical guide provides a comprehensive overview of the core physicochemical

properties of 3,5-Dichloro-2,4,6-trifluoropyridine, tailored for researchers, scientists, and

professionals in drug development.

Chemical Identity and Structure
3,5-Dichloro-2,4,6-trifluoropyridine is a halogenated pyridine derivative with the chemical

formula C₅Cl₂F₃N[1]. It serves as a crucial synthetic intermediate in the agrochemical and

pharmaceutical industries[2]. The strategic placement of chlorine and fluorine atoms on the

pyridine ring creates a reactive structure ideal for selective substitution reactions[2].

Identifier Value

IUPAC Name 3,5-dichloro-2,4,6-trifluoropyridine[1]

CAS Number 1737-93-5[2]

Molecular Formula C₅Cl₂F₃N[1][3]

Molecular Weight 201.96 g/mol [1][4][5]

SMILES C1(=C(C(=NC(=C1Cl)F)F)Cl)F[1]

InChIKey PKSORSNCSXBXOT-UHFFFAOYSA-N[1][2]
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Physicochemical Properties
The compound typically appears as a colorless to pale yellow liquid[6][7]. It is insoluble in water

and denser than water, causing it to sink[1][6][8].

Tabulated Physical and Chemical Data
The following tables summarize the key quantitative physicochemical properties of 3,5-
Dichloro-2,4,6-trifluoropyridine.

Table 1: Physical Properties

Property Value Temperature (°C)

Melting Point 23-26 °C[4][5] N/A

Boiling Point 159-160 °C (lit.)[4][5][6] N/A

Density 1.62 g/cm³[4] 20

1.622 g/mL (lit.)[5][6] 25

Refractive Index (n D) 1.478 (lit.)[5][6] 20

Vapor Pressure 3.2 mmHg[4] 25

Flash Point >230 °F[5] N/A

Table 2: Chemical and Partitioning Properties

Property Value

Water Solubility Insoluble[4][5][6][8]

Partition Coefficient (LogP) 2.14[4]

Heat of Vaporization 38.0 kJ/mol[4]

PSA (Polar Surface Area) 12.9 Å²[1][5]

XLogP3 3.05[5]
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Spectroscopic Data
Spectroscopic data for 3,5-Dichloro-2,4,6-trifluoropyridine, including Mass Spectrometry

(MS), Infrared (IR), and Nuclear Magnetic Resonance (NMR) (¹H and ¹³C), are available

through specialized chemical databases such as ChemicalBook and the NIST Chemistry

WebBook[9][10].

Experimental Protocols
Synthesis of 3,5-Dichloro-2,4,6-trifluoropyridine
A common method for synthesizing 3,5-Dichloro-2,4,6-trifluoropyridine is through a

nucleophilic halogen exchange reaction starting from pentachloropyridine[2].

General Procedure:

Reagents and Solvent: Anhydrous potassium fluoride (KF) is used as the fluorinating agent

in a polar aprotic solvent such as 1,3-dimethyl-2-imidazolidinone (DMI) or N-

methylpyrrolidone (NMP)[2][11][12].

Anhydrous Conditions: The reaction is conducted under essentially anhydrous conditions to

achieve high yields and rapid reaction rates with minimal tar formation[12]. Solvent is often

distilled under reduced pressure to remove water until the moisture content is below a

specified threshold (e.g., <1000 ppm)[11].

Reaction: Pentachloropyridine is added to the slurry of KF in the solvent. The mixture is

heated to a controlled temperature (e.g., 90°C) and stirred for a set duration (e.g., 1.5 hours)

[11]. The reaction proceeds as a nucleophilic aromatic substitution where fluoride ions

displace chloride ions[2].

Product Isolation: Upon completion, the reaction mixture is cooled and filtered to remove

solid residues like potassium chloride[11][12].

Purification: The target product is recovered from the filtrate via distillation, often under sub-

atmospheric pressure, to separate it from the high-boiling point solvent and any

intermediates[11][12].
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Synthesis of 3,5-Dichloro-2,4,6-trifluoropyridine
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Caption: Workflow for the synthesis of 3,5-Dichloro-2,4,6-trifluoropyridine.

Reactivity and Applications
This compound is a versatile building block primarily due to its susceptibility to nucleophilic

aromatic substitution (SNAr) reactions[2].

Nucleophilic Aromatic Substitution (SNAr)
The SNAr reactions of 3,5-dichloro-2,4,6-trifluoropyridine follow an addition-elimination

mechanism. A nucleophile attacks a carbon atom bearing a halogen, forming a resonance-

stabilized anionic intermediate (Meisenheimer complex), followed by the expulsion of a halide

leaving group to restore aromaticity[2]. The fluoride at the 4-position is particularly susceptible

to displacement, for example, by a cyanide group to form 4-cyano-3,5-dichloro-2,6-

difluoropyridine[2].
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General SNAr Pathway

3,5-Dichloro-2,4,6-trifluoropyridine
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Caption: Logical workflow for a Nucleophilic Aromatic Substitution (SNAr) reaction.

Suzuki-Miyaura Cross-Coupling
The compound also participates in palladium-catalyzed Suzuki-Miyaura cross-coupling

reactions. This method is effective for forming carbon-carbon bonds and shows

chemoselectivity, displacing the chlorine atoms at the C-3 and C-5 positions while leaving the

fluorine atoms intact[2]. This allows for the synthesis of 3,5-diaryl-2,4,6-trifluoropyridines in high

yields when reacted with various arylboronic acids[2].
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Suzuki-Miyaura Cross-Coupling Reaction

3,5-Dichloro-2,4,6-trifluoropyridine
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Caption: Key components of the Suzuki-Miyaura cross-coupling reaction.

Safety and Handling
3,5-Dichloro-2,4,6-trifluoropyridine is highly toxic and may be fatal if inhaled, ingested, or

absorbed through the skin[1][6][8]. It is an irritant to the skin, eyes, and upper respiratory

tract[1]. The substance is non-combustible but may decompose upon heating to produce

corrosive and/or toxic fumes, including hydrogen chloride, hydrogen fluoride, and oxides of

nitrogen[4][6][8]. Containers may explode when heated[4][8].

Handling: Use only in a well-ventilated area and avoid all personal contact[13]. Wear

appropriate personal protective equipment (PPE), including gloves, protective clothing, and

eye/face protection[13][14]. Wash hands thoroughly after handling[4][14].
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Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible substances like strong oxidizing agents[4][5][14]. Store locked up[13][14].

First Aid: In case of exposure, seek immediate medical attention. For skin contact, flush with

plenty of soap and water for at least 15 minutes[4]. For eye contact, rinse cautiously with

water for several minutes[14]. If inhaled, remove the victim to fresh air[4][14]. Do not induce

vomiting if ingested[4][14].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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